2-amino-4-chloro-N,N-dimethylbenzamide

• IUPAC Name: 2-amino-4-chloro-N,N-dimethylbenzamide
• InChI: InChI=1S/C9H11ClN2O/c1-12(2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,11H2,1-2H3
• InChI Key: UPJKRJFMMWCSOH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=C(C=C1)Cl)N
• Molecular Formula: C9H11ClN2O
• DSSTOX Substance ID: DTXSID60588435
• Molecular Weight: 198.65 g/mol
• CAS No.: 898541-55-4

Description

2-amino-4-chloro-N,N-dimethylbenzamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• 2-Amino-4-chloro-N,N-dimethylbenzamide has been explored in the field of chemical synthesis. For instance, Zhang Zho (2014) described its synthesis from 7-methylisatin, achieving a high yield and purity through a process involving chlorination, oxidation, and ammonolysis (Zhang Zho, 2014).
• The compound has been used as an intermediate in the synthesis of other chemicals, such as Chloranthraniliprole, a notable example detailed by Zheng Jian-hong (2012) (Zheng Jian-hong, 2012).

Potential in Pharmacological Research

• While specific applications in pharmacology for this compound are limited, related compounds have been explored for their potential medical applications. For example, D. Yung, E. Lo, and M. Vohra (1972) synthesized derivatives with potential antiarrhythmic properties, though these studies focused on slightly different compounds (D. Yung, E. Lo, M. Vohra, 1972).

Improvements in Synthesis Methods

• Research by Lin Xue (2013) focused on improving the synthesis methods of compounds similar to this compound, which could indirectly contribute to the more efficient production of this compound as well (Lin Xue, 2013).

Reductive Chemistry Studies

• The reductive chemistry of related compounds has been studied, as demonstrated by B. Palmer et al. (1995), providing insights that could be relevant to understanding the reductive behavior of this compound (B. Palmer, P. V. van Zijl, W. Denny, W. Wilson, 1995).

Miscellaneous Applications

• The compound has also been used in various other chemical syntheses and studies, such as those detailed by Chen Yi-fen, Li Ai-xia, Jie Yafei (2010), and G. Okide (1992), indicating its versatility in chemical research (Chen Yi-fen, Li Ai-xia, Jie Yafei, 2010), (G. Okide, 1992).